1-(3-Acetylphenyl)-3-(1-benzylpiperidin-4-yl)thiourea

• IUPAC Name: 1-(3-acetylphenyl)-3-(1-benzylpiperidin-4-yl)thiourea
• InChI: InChI=1S/C21H25N3OS/c1-16(25)18-8-5-9-20(14-18)23-21(26)22-19-10-12-24(13-11-19)15-17-6-3-2-4-7-17/h2-9,14,19H,10-13,15H2,1H3,(H2,22,23,26)
• InChI Key: AVPLJJRGLMEEQW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H25N3OS
• Molecular Weight: 367.5 g/mol

Description

1-(3-Acetylphenyl)-3-(1-benzylpiperidin-4-yl)thiourea is a synthetic organic compound that belongs to the class of thioureas. Thioureas are known for their diverse biological activities and are used in various fields such as medicinal chemistry, agriculture, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Acetylphenyl)-3-(1-benzylpiperidin-4-yl)thiourea typically involves the reaction of 1-benzylpiperidin-4-amine with 3-acetylphenyl isothiocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol under reflux conditions. The product is then purified by recrystallization or chromatography.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be necessary to maximize yield and purity. Continuous flow reactors and automated synthesis platforms might be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(3-Acetylphenyl)-3-(1-benzylpiperidin-4-yl)thiourea can undergo various chemical reactions, including:

Oxidation: The thiourea group can be oxidized to form sulfonyl derivatives.

Reduction: The carbonyl group in the acetyl moiety can be reduced to an alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are common reducing agents.

Substitution: Halogens, nitrating agents, or sulfonating agents can be used for electrophilic substitution.

Major Products

Oxidation: Sulfonyl derivatives.

Reduction: Alcohol derivatives.

Substitution: Halogenated, nitrated, or sulfonated products.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-(3-Acetylphenyl)-3-(1-benzylpiperidin-4-yl)thiourea would depend on its specific biological target. Generally, thioureas can interact with enzymes or receptors, modulating their activity. The compound might inhibit or activate specific pathways, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

• 1-(3-Acetylphenyl)-3-(1-phenylpiperidin-4-yl)thiourea
• 1-(3-Acetylphenyl)-3-(1-methylpiperidin-4-yl)thiourea

Uniqueness

1-(3-Acetylphenyl)-3-(1-benzylpiperidin-4-yl)thiourea is unique due to the presence of the benzyl group on the piperidine ring, which can influence its biological activity and chemical reactivity compared to other similar compounds.